Cas no 2228812-05-1 (3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid
• CAS No: 2228812-05-1
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 6390471
• PubChem ID: 165970756
• Update Time: 2025-06-08

3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid
• EN300-1945035
• 2228812-05-1

• Inchi： 1S/C7H5BrF2N2O2/c8-4-2-11-5(12-3-4)1-7(9,10)6(13)14/h2-3H,1H2,(H,13,14)
• InChI Key： STRXPNPTDWDSNU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC(C(=O)O)(F)F)=NC=1

Computed Properties

• Exact Mass: 265.95025g/mol
• Monoisotopic Mass: 265.95025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid (CAS No. 2228812-05-1)

3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid (CAS No. 2228812-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyrimidine core with difluoropropanoic acid, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₅BrF₂N₂O₂, highlights the presence of bromine and fluorine atoms, which are critical for modulating electronic and steric properties in drug design.

In recent years, the demand for halogenated pyrimidine derivatives has surged, driven by their applications in kinase inhibitors and antiviral agents. Researchers frequently search for "5-bromopyrimidine synthesis" or "difluoropropanoic acid derivatives" to explore novel synthetic routes. The compound’s CAS No. 2228812-05-1 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in medicinal chemistry. Its lipophilicity and hydrogen-bonding capacity make it a promising candidate for optimizing drug bioavailability.

The synthesis of 3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid typically involves Pd-catalyzed cross-coupling or nucleophilic substitution reactions. A trending topic in organic chemistry is "green synthesis of halogenated compounds," aligning with the industry’s shift toward sustainable practices. This compound’s regioselective bromination at the 5-position of the pyrimidine ring is a key step, often discussed in forums on "heterocyclic compound functionalization."

From a commercial perspective, suppliers list CAS 2228812-05-1 under categories like "pharmaceutical intermediates" and "custom synthesis building blocks." Its pricing and purity (often >98%) are frequently compared to analogs like 5-chloropyrimidine derivatives. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing common queries like "how to characterize bromopyrimidine compounds."

In drug discovery, the difluoromethyl group in this compound is notable for its role in enhancing metabolic stability, a hot topic in "fluorine in medicinal chemistry" discussions. Patent literature reveals its use in protease inhibitors and anticancer agents, with researchers exploring its structure-activity relationships (SAR). The compound’s logP and pKa values are also critical for computational chemists modeling "ADME properties."

Environmental and regulatory aspects of brominated compounds are another focus area. While CAS 2228812-05-1 is not classified as hazardous, its handling requires standard lab precautions. Searches like "safe disposal of bromopyrimidines" reflect growing awareness of chemical safety. The compound’s biodegradability and ecotoxicity data are sparse, prompting calls for more studies under "green chemistry principles."

In summary, 3-(5-bromopyrimidin-2-yl)-2,2-difluoropropanoic acid (CAS No. 2228812-05-1) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its versatility in drug design, coupled with emerging interest in sustainable synthesis, ensures its continued relevance. For researchers, staying updated on "pyrimidine-based drug candidates" or "fluorine incorporation strategies" is key to leveraging this compound’s full potential.